![molecular formula C11H13ClO B7848231 4'-Chloro-2'-methylbutyrophenone](/img/structure/B7848231.png)
4'-Chloro-2'-methylbutyrophenone
Overview
Description
4'-Chloro-2'-methylbutyrophenone is a useful research compound. Its molecular formula is C11H13ClO and its molecular weight is 196.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Degradation Studies
4'-Chloro-2'-methylbutyrophenone, as part of chlorophenol compounds, has been studied in the context of electrochemical degradation. For instance, the degradation of 4-chlorophenol (4-CP), which shares structural similarities with this compound, was investigated during electrochemical oxidation with Ti/RuO2 anodes (Qiao et al., 2021). This study provides insights into the degradation kinetics and the formation of byproducts during the treatment process.
Biosynthesis Research
In the field of biosynthesis, there has been research on the production of compounds structurally related to this compound. For example, Zhou et al. (2016) achieved the biosynthesis of phlorisovalerophenone, a key intermediate of humulone biosynthesis, and 4-hydroxy-6-isobutyl-2-pyrone in Escherichia coli from glucose (Zhou et al., 2016). This demonstrates the potential of using microbial systems for producing complex organic compounds.
Synthesis and Characterization
The synthesis and characterization of compounds related to this compound have been explored. For example, Wit et al. (2010) discussed the synthesis of 4-alkyl-2-hydroxy-2-methyl-4-butanolides and 4-alkyl-2-methyl-2-buten-4-olides, which are structurally related to this compound (Wit et al., 2010). Such research contributes to the understanding of chemical synthesis pathways and the properties of these compounds.
Liquid-Liquid Extraction Studies
In the domain of chemical engineering, studies have been conducted on the extraction processes involving compounds similar to this compound. For instance, Toure et al. (2018) explored the recovery of tantalum and niobium using 4-methylacetophenone (4-MAcPh), comparing it to methyl isobutyl ketone (MIBK) (Toure et al., 2018). This study highlights the application of related compounds in selective extraction processes.
properties
IUPAC Name |
1-(4-chloro-2-methylphenyl)butan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClO/c1-3-4-11(13)10-6-5-9(12)7-8(10)2/h5-7H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDSLTUJYUJXFIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1=C(C=C(C=C1)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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